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Compound of Interest

Compound Name:
5-(Benzyloxy)-2-

bromobenzaldehyde

Cat. No.: B113107 Get Quote

An In-depth Technical Guide to 5-(Benzyloxy)-2-bromobenzaldehyde: A Strategic

Intermediate in Complex Molecule Synthesis

Abstract
5-(Benzyloxy)-2-bromobenzaldehyde is a bifunctional aromatic compound of significant

interest to the chemical research community, particularly those engaged in medicinal chemistry

and drug discovery. Its unique structural arrangement, featuring a reactive aldehyde, a

strategically positioned bromine atom, and a benzyl ether protecting group, makes it a valuable

and versatile intermediate for the synthesis of complex molecular architectures. This guide

provides a comprehensive overview of its chemical structure, physicochemical properties, a

robust synthetic protocol, and its applications, offering field-proven insights for researchers and

drug development professionals.

Molecular Structure and Identification
The foundational step in utilizing any chemical intermediate is a thorough understanding of its

structure and identifiers. 5-(Benzyloxy)-2-bromobenzaldehyde, with the empirical formula

C₁₄H₁₁BrO₂, consists of a benzaldehyde core substituted with a bromine atom at the C2

position and a benzyloxy group at the C5 position.[1][2] The ortho-bromo substitution is crucial

for introducing further complexity via cross-coupling reactions, while the aldehyde serves as a

versatile handle for chain extension and heterocycle formation. The benzyloxy group acts as a
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robust protecting group for the phenol, which can be cleaved under specific conditions to reveal

a hydroxyl functionality for late-stage diversification.

Key Identifiers:

IUPAC Name: 2-bromo-5-(phenylmethoxy)benzaldehyde[1]

CAS Number: 85604-06-4[1][2]

Molecular Formula: C₁₄H₁₁BrO₂[1]

SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)Br)C=O[1]

InChIKey: NUBOCIQJROMWLP-UHFFFAOYSA-N[1][2]

5-(Benzyloxy)-2-bromobenzaldehyde

Suzuki Coupling
(Pd catalyst, Base, Boronic Acid)

Aldol Condensation
(Base, Ketone)

Biaryl Aldehyde Intermediate Chalcone Intermediate

Reductive Amination
or

Cyclocondensation

Heterocyclization
or

Michael Addition

Complex Biaryl Heterocycles
(e.g., Potential Kinase Inhibitors)

Polycyclic/Flavonoid-like Structures
(e.g., Potential Enzyme Inhibitors)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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